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Compound of Interest

Compound Name: Methyl 4,6-dibromonicotinate

Cat. No.: B569973 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methyl 4,6-dibromonicotinate. The following

procedural guidance is designed to ensure safe operational workflow and proper disposal,

fostering a secure laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 4,6-dibromonicotinate (CAS No.

73395-13-8) was not available at the time of this writing. The information provided is based on

safety data for structurally similar compounds, such as Methyl 4,6-dichloronicotinate and other

brominated pyridine derivatives, as well as general principles of laboratory safety for handling

halogenated organic compounds. A conservative approach to handling is strongly advised.

Quantitative Data Summary
The following table summarizes key physical and chemical properties based on available

information for analogous compounds. These values should be considered estimates and

handled with appropriate caution.
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Property Value

Physical State Solid (Expected)

Appearance White to off-white solid (Expected)

Molecular Formula C₇H₅Br₂NO₂

Molecular Weight 294.93 g/mol

Melting Point/Range Not available. Handle as a stable solid.

Boiling Point/Range Not applicable (Expected to decompose)

Solubility
Soluble in organic solvents (e.g., DMSO, DMF).

Insoluble in water.

Hazard Identification and Precautionary Measures
Based on analogous compounds, Methyl 4,6-dibromonicotinate is expected to be harmful if

swallowed, cause skin irritation, and result in serious eye irritation. It may also cause

respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table outlines the required PPE for handling Methyl 4,6-dibromonicotinate.
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn for splash hazards.[4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[6]

Inspect gloves for integrity

before each use.[7]

Prevents skin contact, which

can cause irritation.[5]

Body Protection

A flame-resistant laboratory

coat, long pants, and closed-

toe shoes are mandatory.[4][8]

Minimizes the risk of accidental

skin exposure.[5]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[6][8] A NIOSH-

approved respirator may be

necessary for handling large

quantities or in case of

inadequate ventilation.[5]

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.[5]

Operational and Disposal Plans
Adherence to a strict operational workflow and a clearly defined disposal plan is critical for

safety and environmental compliance.

Step-by-Step Handling Protocol:

Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.[6]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[5]
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Designate a specific area within the fume hood for handling the compound to contain

potential spills.

Donning Personal Protective Equipment:

Before handling, put on all required PPE as specified in the table above.

Handling the Compound:

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

control dust and vapors.[5]

Use compatible tools (e.g., stainless steel spatula).

Keep containers tightly closed when not in use to prevent the release of vapors.[6]

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

[3] Remove contaminated clothing.

In case of eye contact: Immediately flush eyes with copious amounts of water for at least

15 minutes, lifting the upper and lower eyelids occasionally.[3] Seek immediate medical

attention.

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.[9]

In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek

immediate medical attention.[9]

Spill Management:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed, labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan:

Proper disposal of Methyl 4,6-dibromonicotinate and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material, including unused compound and any

contaminated disposables (e.g., gloves, weighing paper), in a clearly labeled, sealed, and

compatible waste container.[5][10]

Waste Treatment and Disposal: Waste containing Methyl 4,6-dibromonicotinate should be

treated as hazardous waste.[11] Consult with your institution's environmental health and

safety (EHS) department for specific disposal protocols.[5][10] Chemical incineration with a

suitable combustible solvent is often the preferred method.[10] Do not dispose of down the

drain or in regular trash.[11]

Experimental Workflow Diagram
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Figure 1. Safe Handling and Disposal Workflow for Methyl 4,6-dibromonicotinate
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Caption: Safe Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b569973?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH6407703&productDescription=METHL+46-DICHLRONICOTINATE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=GK01947DA&productDescription=METHYL+4%2C5-DIBROMO-3-HYDR1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.pt/store/msds?partNumber=11388336&countryCode=PT&language=en
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridin_1_ium_butane_1_sulfonate.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.fishersci.es/store/msds?partNumber=10103180&countryCode=ES&language=en
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.chemicalbook.com/msds/methyl-5-6-dibromonicotinate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Methyl_6_7_methylenedioxycoumarin_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Methyl_4_Formylbenzoate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b569973#personal-protective-equipment-for-handling-methyl-4-6-dibromonicotinate
https://www.benchchem.com/product/b569973#personal-protective-equipment-for-handling-methyl-4-6-dibromonicotinate
https://www.benchchem.com/product/b569973#personal-protective-equipment-for-handling-methyl-4-6-dibromonicotinate
https://www.benchchem.com/product/b569973#personal-protective-equipment-for-handling-methyl-4-6-dibromonicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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